8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline
Overview
Description
8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline, also known as DCQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCQ belongs to the class of quinoline derivatives and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The exact mechanism of action of 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline is not fully understood. However, it is believed to exert its biological activities by modulating various signaling pathways in cells. For example, 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has also been shown to inhibit the PI3K/Akt signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral properties, 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has also been shown to exhibit neuroprotective properties by protecting neurons from damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit a wide range of biological activities. Additionally, 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been shown to be relatively non-toxic and well-tolerated in animal studies. However, there are also some limitations to using 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline in lab experiments. For example, it may have limited solubility in certain solvents, which could affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline. One area of research could be to further investigate its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of research could be to investigate its anti-cancer properties and its potential use in the treatment of various types of cancer. Additionally, further research could be done to investigate the mechanism of action of 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline and to identify other signaling pathways that it may modulate.
Scientific Research Applications
8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, 8-{2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy}quinoline has been shown to exhibit anti-viral properties by inhibiting the replication of viruses such as HIV and hepatitis C virus.
properties
IUPAC Name |
8-[2-[2-(2,4-dichloro-6-methylphenoxy)ethoxy]ethoxy]quinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl2NO3/c1-14-12-16(21)13-17(22)20(14)26-11-9-24-8-10-25-18-6-2-4-15-5-3-7-23-19(15)18/h2-7,12-13H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQQDLIWJENIMSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCCOCCOC2=CC=CC3=C2N=CC=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[2-[2-(2,4-Dichloro-6-methylphenoxy)ethoxy]ethoxy]quinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.